Cas no 1806971-36-7 (4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid
• CAS No: 1806971-36-7
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4805095
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-4-6(8(10)11)2-5(3-7(13)14)12-9(4)15/h2,8H,3H2,1H3,(H,12,15)(H,13,14)
• InChI Key： BJNRFSSBVMLSIC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)NC(C=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid (CAS No. 1806971-36-7)

4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid (CAS No. 1806971-36-7) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and hydroxy functional groups contribute to its potential as a bioactive intermediate, particularly in drug discovery and crop protection formulations. Researchers are increasingly exploring its applications in modulating enzyme activity and enhancing metabolic stability in target molecules.

Recent studies highlight the compound's relevance in addressing modern challenges such as sustainable agriculture and precision medicine. Its pyridine-acetic acid backbone allows for versatile modifications, making it valuable for developing next-generation fungicides with reduced environmental impact. In pharmaceutical contexts, the difluoromethyl group (a bioisostere for common metabolic sites) improves compound stability—a key consideration for oral drug bioavailability, a frequent search topic among medicinal chemists.

The synthesis of CAS 1806971-36-7 typically involves multi-step reactions including halogenation and hydroxylation of pyridine precursors, with yields optimized through modern flow chemistry techniques. Analytical characterization via LC-MS and NMR confirms the presence of both the acid moiety and methylpyridine core—details frequently queried by quality control specialists. Storage recommendations emphasize protection from moisture due to the compound's hydroxy group reactivity, with stability data showing optimal performance at -20°C under inert atmosphere.

Emerging applications leverage the compound's ability to form metal chelates, relevant to catalysis research and nutrient delivery systems. Patent analyses reveal growing interest in its incorporation into biodegradable polymers for controlled-release formulations, aligning with circular economy principles. Computational studies of its electronic structure (a trending topic in computational chemistry forums) suggest potential in photoactive materials development.

Regulatory assessments confirm that 4-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-acetic acid meets standard safety protocols for research use. Its environmental profile is under evaluation through OECD guideline tests, with preliminary data indicating favorable biodegradation characteristics compared to traditional pyridine derivatives—a significant consideration given increasing searches for green chemistry alternatives.

Future research directions may explore its structure-activity relationships in neurological targets, capitalizing on the blood-brain barrier permeability often associated with fluorinated pyridines. The compound's logP value (frequently searched by formulation scientists) and pKa properties make it particularly interesting for CNS drug development projects. Current market projections suggest growing demand from contract research organizations specializing in fluorinated building blocks.

Technical literature emphasizes proper handling procedures to maintain the integrity of both the carboxylic acid and heterocyclic components. Advanced purification methods such as preparative HPLC ensure >98% purity for critical applications, while crystallization techniques from ethanol-water mixtures produce material suitable for X-ray diffraction studies—information highly sought after by process chemists.

In conclusion, CAS 1806971-36-7 represents a multifunctional compound bridging medicinal chemistry and agrochemical innovation. Its balanced lipophilicity and hydrogen bonding capacity (key parameters in QSAR modeling searches) position it as a valuable scaffold for diverse research applications. Ongoing investigations into its metabolic pathways and formulation compatibility continue to expand its potential across life science disciplines.